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Sniper(abl)-058 stability and storage conditions
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Compound Focus: Sniper(abl)-058
Cat. No.: S12904394

Storage Specifications

The table below summarizes the key quantitative storage data available for SNIPER(ABL)-058.

Parameter Specification

Physical Form Solid powder [1] [2]

Long-Term Storage -20°C, dry, and dark conditions [1]

Shelf Life =212 months if stored properly [1]

Stock Solution Storage 0 - 4°C for 1 month [1]

Purity >95% [2] (or 298% [1]; refer to Certificate of Analysis)

Stability Troubleshooting Guide

For your FAQ section, here are answers to common stability and storage issues.

¢ Q: What are the critical factors for maintaining the stability of SNIPER(ABL)-058?

o A: The key factors are temperature, light, and moisture. The product must be stored at -20°C
in a dry and dark environment [1]. Exposure to light can cause oxidation of sensitive residues,
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and moisture may promote chemical degradation or hydrolysis [3].
¢ Q: How should I handle the product to minimize stability issues during experiments?

o A: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution or powder into single-use volumes [3]. Use low protein-binding
tubes to avoid adsorption losses, especially with low-concentration stock solutions [3].

¢ Q: How can I tell if my SNIPER(ABL)-058 has degraded?

o A: First, perform a visual inspection. Look for any cloudiness, precipitation, or unexpected
color changes, which can indicate aggregation or contamination [3]. For functional assessment,
you should run a bioassay to check for a reduction in its ability to degrade the target BCR-ABL
protein, as a drop in efficacy is a key sign of functional loss [3] [2].

Experimental Stability Workflow

For scientists characterizing stability, the following diagram outlines a recommended workflow that

integrates general protein stability assessment principles.
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Workflow Details:

¢ Visual Inspection: Begin with a simple check for visible signs of degradation like cloudiness or
particles [3].

¢ Functional Assay: This is the most critical test. Assess the compound's efficacy by measuring the
reduction of the BCR-ABL protein, for which it was designed (with a reported DC50 of 10 uM) [2]. A
drop in activity indicates functional loss.

¢ Biophysical Characterization: For a deeper analysis, techniques like Size Exclusion
Chromatography (SEC-HPLC) can identify protein aggregation, and Dynamic Light Scattering
(DLS) can reveal changes in size distribution that suggest unfolding [3].
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Key Considerations for Your Support Center

¢ Product Status: Note that SNIPER(ABL)-058 is listed as a discontinued product by at least one
supplier [4]. Your support content should guide users on how to find alternatives or contact the
company for replacement options.

¢ Refer to Official Data: Always advise users to consult the Certificate of Analysis (CoA) that
accompanies their specific batch for the most accurate and lot-specific information on purity and
storage [1].

¢ Regulatory Context: For drug development professionals, stability testing for commercial products
must follow ICH guidelines, which define specific storage conditions for long-term and accelerated

studies [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s12904394?utm_src=pdf-body
https://cymitquimica.com/products/3D-XND35461/sniperabl-058/
https://www.xcessbio.com/products/m24006
https://q1scientific.com/a-guide-to-stability-storage/
https://www.smolecule.com/products/s12904394?utm_src=pdf-custom-synthesis
https://www.xcessbio.com/products/m24006
https://www.chemsrc.com/en/cas/2222354-61-0_1557693.html
https://precisionantibody.com/how-to-ensure-antibody-stability-during-long-term-storage/
https://cymitquimica.com/products/3D-XND35461/sniperabl-058/
https://q1scientific.com/a-guide-to-stability-storage/
https://www.smolecule.com/products/b12904394#sniper-abl-058-stability-and-storage-conditions
https://www.smolecule.com/products/b12904394#sniper-abl-058-stability-and-storage-conditions
https://www.smolecule.com/products/b12904394#sniper-abl-058-stability-and-storage-conditions
https://www.smolecule.com/products/s12904394?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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